Cas no 2171732-91-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• CAS No: 2171732-91-3
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6009420
• PubChem ID: 165509728
• Update Time: 2025-06-12

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxy}propanoic acid
• EN300-1546824
• 2171732-91-3

• Inchi： 1S/C21H22N2O6/c1-12(19(24)23-29-13(2)20(25)26)22-21(27)28-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,12-13,18H,11H2,1-2H3,(H,22,27)(H,23,24)(H,25,26)
• InChI Key： YREQLXXYOROBJV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOC(C(=O)O)C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic Acid (CAS No. 2171732-91-3)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid, identified by its CAS number 2171732-91-3, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug development and molecular recognition. The unique structural features of this molecule, including its fluoren-9-yl moiety and the presence of multiple functional groups, make it a valuable candidate for further exploration in medicinal chemistry.

The chemical structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid consists of a propanoic acid backbone modified with an amide group and a methoxycarbonyl substituent. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group introduces a rigid aromatic ring system, which can enhance the stability and binding affinity of the molecule. This feature is particularly relevant in the design of protease inhibitors and other enzyme-targeting agents, where structural rigidity often plays a crucial role in optimizing binding interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The amide group in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid provides a versatile scaffold for further derivatization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, modifications at the amide nitrogen can introduce hydrogen bonding capabilities, enhancing interactions with biological receptors.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both carboxylic acid and amine functionalities allows for easy conjugation with other biomolecules, such as peptides or nucleotides, through amide bond formation. This property is particularly useful in the development of targeted drug delivery systems and bioconjugates that can selectively interact with disease-related biomarkers.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid to biological targets with high accuracy. These computational studies have revealed that the fluorenyl moiety can effectively occupy hydrophobic pockets in protein active sites, while the amide and methoxycarbonyl groups contribute to polar interactions. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the fluorenyl methoxycarbonyl group via condensation reactions, followed by amidation and functional group modifications. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have significantly improved the efficiency and scalability of these processes.

In addition to its potential as an intermediate in drug synthesis, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid has shown promise as a research tool for understanding biological mechanisms. For example, its structural analogs have been used to study enzyme inhibition kinetics and to develop probes for imaging biological processes. The fluorenyl group's fluorescence properties make it particularly useful for Förster resonance energy transfer (FRET) experiments and other spectroscopic techniques that rely on photophysical characteristics.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where computational models are used to predict how small molecules will interact with biological targets. 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid fits well within this paradigm, as its rigid structure and multiple functional groups provide ample opportunities for optimization through both computational and experimental approaches. This compound serves as a testament to the power of modern medicinal chemistry in designing molecules with tailored biological activities.

Looking ahead, further research is needed to fully explore the therapeutic potential of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid and its derivatives. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human health.